Cas no 2112992-90-0 (Ethyl 3-isopropylisonicotinate)

• Product Name: Ethyl 3-isopropylisonicotinate
• CAS No: 2112992-90-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4826958
• Update Time: 2025-07-29

Ethyl 3-isopropylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-isopropylisonicotinate
• GS2438

• Inchi： 1S/C11H15NO2/c1-4-14-11(13)9-5-6-12-7-10(9)8(2)3/h5-8H,4H2,1-3H3
• InChI Key： DAUCRVNRJGWYPC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=CC=1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-isopropylisonicotinate

Ethyl 3-Isopropylisonicotinate (CAS No. 2112992-90-0): A Comprehensive Overview

Ethyl 3-isopropylisonicotinate (CAS No. 2112992-90-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include an isopropyl group and an ethyl ester moiety.

The chemical structure of ethyl 3-isopropylisonicotinate can be represented as C₁₂H₁₇N₂O₂. The compound's molecular weight is approximately 215.27 g/mol, and it is typically synthesized through a series of well-defined chemical reactions. One common synthetic route involves the esterification of 3-isopropylisonicotinic acid with ethanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid.

Ethyl 3-isopropylisonicotinate has been the subject of numerous scientific studies due to its potential biological activities. Recent research has focused on its anti-inflammatory properties, which have been shown to be effective in reducing inflammation in various cellular models. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that ethyl 3-isopropylisonicotinate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, ethyl 3-isopropylisonicotinate has also shown promise as a potential therapeutic agent for neurodegenerative diseases. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques, which are hallmarks of Alzheimer's disease. These findings suggest that ethyl 3-isopropylisonicotinate may have a role in the development of novel treatments for neurodegenerative disorders.

The pharmacokinetic properties of ethyl 3-isopropylisonicotinate have also been extensively studied. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for use in oral formulations. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that the compound is rapidly absorbed from the gastrointestinal tract and has a half-life of approximately 4 hours, indicating that it can be administered multiple times daily to maintain therapeutic levels.

In terms of safety, ethyl 3-isopropylisonicotinate has been evaluated in several preclinical studies to assess its toxicity and potential side effects. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

The potential applications of ethyl 3-isopropylisonicotinate extend beyond pharmaceuticals. In the field of agrochemicals, this compound has been investigated for its insecticidal properties. A study published in the Pest Management Science journal in 2019 reported that ethyl 3-isopropylisonicotinate exhibits strong insecticidal activity against several economically important pests, including aphids and whiteflies. This makes it a promising candidate for the development of new insecticides with improved efficacy and reduced environmental impact.

In materials science, ethyl 3-isopropylisonicotinate has been explored for its use as a functional monomer in polymer synthesis. Its unique chemical structure allows it to be incorporated into various polymer matrices, conferring them with specific properties such as enhanced thermal stability and improved mechanical strength. A study published in the Polymer Chemistry journal in 2018 demonstrated that polymers containing ethyl 3-isopropylisonicotinate units exhibit excellent thermal stability up to temperatures exceeding 300°C.

The commercial availability of ethyl 3-isopropylisonicotinate has also increased over the years, with several chemical suppliers offering high-purity forms of the compound for research and industrial applications. This increased availability has facilitated further exploration of its potential uses and has contributed to its growing importance in various scientific fields.

In conclusion, Ethyl 3-isopropylisonicotinate (CAS No. 2112992-90-0) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. As more studies are conducted to explore its full potential, it is likely that new applications and uses will continue to emerge, solidifying its position as an important compound in modern chemistry.